Disilane, 1,1,1,2-tetramethyl-2,2-diphenyl-

• CAS No.: 1450-16-4
• Molecular Formula: C16H22Si2
• Molecular Weight: 270.52 g/mol
• IUPAC Name: trimethyl-[methyl(diphenyl)silyl]silane
• InChI: InChI=1S/C16H22Si2/c1-17(2,3)18(4,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14H,1-4H3
• InChI Key: ZQZXXLQCPQMXIO-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](C)(C1=CC=CC=C1)C2=CC=CC=C2

Description

Synthesis Analysis

The synthesis of “Disilane, 1,1,1,2-tetramethyl-2,2-diphenyl-” involves the catalytic dehydrogenation and condensation of dimethylphenylsilane in the presence of platinum complexes.

. However, the detailed structural analysis such as bond lengths, bond angles, and conformational details might require advanced spectroscopic techniques and computational methods.

Physical and Chemical Properties Analysis

“Disilane, 1,1,1,2-tetramethyl-2,2-diphenyl-” has a boiling point of 81.5-82 °C (at a pressure of 0.01 Torr) and a density of 0.9678 g/cm3.

Mechanism of Action

The mechanism of action of “Disilane, 1,1,1,2-tetramethyl-2,2-diphenyl-” in chemical reactions would depend on the specific reaction conditions and the other reactants involved. Detailed mechanistic studies would require experimental investigations or theoretical calculations.

Synthesis routes and methods

Procedure details

A slurry 89.3 g of Li metal cut into small pieces in 1500 ml dry tetrahydrofuran (THF) under an Ar atmosphere was treated dropwise with neat Ph2MeSiCl (1302.2g, 5.59 moles). During the addition, agitation was provided via a mechanical stirrer and an ice bath was employed as necessary to hold the reaction temperature under 40° C. The mixture was then allowed to stir overnight (16 hr.) at room temperature. The dark red solution of Ph2MeSiLi was then treated with 607.7g (5.59 moles) of Me3SiCl dissolved in 700 ml dry THF. Again an ice bath was utilized to maintain the reaction mixture temperature under 40° C. Near the end of the Me3SiCl addition, the red color of Ph2MeSiLi was completely discharged. Upon completion of the addition, the now essentially colorless mixture was filtered to remove precipitated LiCl and unreacted Li metal. Solvent was removed from the resulting clear solution at reduced pressure and the residual oil fractionally distilled at 0.3 mm Hg to afford 1074.1 g of title compound (71%), bp 108°-110° C.